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Compound of Interest

Compound Name: 2-Tetralone

Cat. No.: B1666913

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

2-Tetralone, with the chemical formula C10H100, is a bicyclic aromatic ketone that serves as a
crucial intermediate in the synthesis of a wide array of pharmacologically active compounds
and other fine chemicals.[1] Its rigid, conformationally restrained scaffold makes it an attractive
building block in drug discovery. A thorough understanding of its structural and electronic
properties is paramount for its effective utilization. This technical guide provides a
comprehensive analysis of the spectroscopic data of 2-tetralone, including Nuclear Magnetic
Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS), offering insights into its
molecular architecture and behavior. This document is designed to be a practical resource for
scientists, enabling confident identification and characterization of this important synthetic
intermediate.

Chemical Structure of 2-Tetralone

To fully appreciate the spectroscopic data, it is essential to first visualize the structure of 2-
tetralone and the numbering convention used for assigning signals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Signature of 2-Tetralone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666913#2-tetralone-spectroscopic-data-nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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